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A Comparative Guide to Gold Leaching Agents:
Cyanide vs. Eco-Friendly Alternatives
For researchers, scientists, and drug development professionals, the efficient and selective

extraction of gold is a critical process. For over a century, cyanidation has been the dominant

method for gold leaching due to its high efficacy and cost-effectiveness. However, the extreme

toxicity of cyanide and the associated environmental risks have driven significant research into

safer, more sustainable alternatives. This guide provides an objective comparison of the

efficacy of traditional potassium cyanide with promising alternative leaching agents:

thiosulfate, glycine, and chloride. The comparison is supported by experimental data, detailed

methodologies, and visual representations of the chemical pathways and workflows.

Executive Summary
While potassium cyanide remains a highly effective lixiviant for gold, its toxicity is a major

drawback. Thiosulfate and glycine are emerging as non-toxic alternatives that can achieve

comparable, and in some cases superior, gold recovery rates, particularly for specific ore types

like carbonaceous or copper-rich ores. Chloride leaching presents another alternative,

especially in saline environments. The choice of leaching agent ultimately depends on a variety

of factors including the ore mineralogy, process economics, and environmental regulations.
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The following tables summarize the performance of potassium cyanide and its alternatives

based on key experimental data.

Table 1: Gold Recovery from Ores
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Leaching
Agent

Ore Type
Gold
Recovery
(%)

Leaching
Time
(hours)

Reagent
Concentrati
on

Reference

Potassium

Cyanide

Auriferous

Ore
89.8% 24 Not Specified [1]

Low-grade

Refractory
~86.5% 4 6 g/dm³ [2]

Thiosulfate
Auriferous

Ore
58% 6

0.7 M Sodium

Thiosulfate, 2

mM Copper

Sulfate

[1]

Refractory

Sulfide Ore

~93% (within

3 hours)
3

0.2 M

Ammonium

Thiosulfate,

0.9 M

Ammonia, 1.2

mM Copper

[3]

Glycine
Auriferous

Ore
70% 50 Not Specified [1]

Oxide Gold

Ore
81.41% 48 3 M Glycine

Witwatersran

d Tailings
91.4%

24 (after pre-

treatment)

1.5 M

Glycine, 2 g/L

Copper Ions

Thiosulfate-

Glycine

Auriferous

Ore
89.3% 6

0.7 M

Thiosulfate,

1.75 M

Glycine, 5

mM Copper

Sulfate

[2]

Chloride
Refractory

Concentrate
~93% Not Specified Not Specified [4]
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Table 2: Gold Recovery from E-Waste

Leaching
Agent

E-Waste
Type

Gold
Recovery
(%)

Leaching
Time
(hours)

Reagent
Concentrati
on

Reference

Aqua Regia

(HCl/HNO₃)
CPUs 82.3% Not Specified

3:1

HCl:HNO₃
[5]

Thiosulfate E-waste 92% 2.5

0.1 M

Na₂SO₃, 0.03

M Cu²⁺, 0.5

M NH₄⁺

[6]

Glycine-

Thiosulfate
PCBs 93.7% 48

60 mM

Thiosulfate,

0.5 M Glycine

[7]

Experimental Protocols
Detailed methodologies for the key leaching experiments are provided below to ensure

reproducibility.

Potassium Cyanide Leaching (Baseline for Ore)
Objective: To establish a baseline for gold recovery from an auriferous ore using conventional

cyanidation.

Materials:

Auriferous ore, ground to a fine powder

Potassium cyanide (KCN) or Sodium cyanide (NaCN) solution

Lime (CaO) for pH adjustment

Deionized water

Leaching vessel (e.g., bottle roller or stirred tank reactor)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://ehemj.com/article-1-237-en.pdf
https://patents.google.com/patent/US9732398B2/en
https://www.researchgate.net/publication/359119790_Leaching_of_complex_gold_ore_using_a_cyanide-glycine_solution
https://www.benchchem.com/product/b057048?utm_src=pdf-body
https://www.benchchem.com/product/b057048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filtration apparatus

Analytical equipment for gold quantification (e.g., Atomic Absorption Spectrometry - AAS or

Inductively Coupled Plasma - Optical Emission Spectrometry - ICP-OES)

Procedure:

Ore Characterization: Characterize the ore for its gold content and mineralogical composition

using standard analytical techniques.

Pulp Preparation: Prepare a slurry of the ground ore with a specific solid-to-liquid ratio (e.g.,

1:1 by mass) in the leaching vessel.[8]

pH Adjustment: Add lime (e.g., 1 kg/t of ore) to the slurry to raise the pH to a target of 10.5-

11 to prevent the formation of toxic hydrogen cyanide gas.[8]

Cyanide Addition: Introduce a prepared cyanide solution to achieve the desired

concentration (e.g., 0.3 kg/t NaCN).[8]

Leaching: Agitate the slurry at a constant speed (e.g., 720 rpm) and temperature (e.g., 25°C)

for a predetermined duration (e.g., 24 hours).[8]

Sampling and Analysis: Periodically collect samples of the leach solution. Separate the liquid

from the solids by filtration.

Gold Quantification: Analyze the gold concentration in the liquid samples using AAS or ICP-

OES to determine the leaching kinetics and final gold recovery.

Thiosulfate-Glycine Leaching of Auriferous Ore
Objective: To evaluate the efficacy of a thiosulfate-glycine system for gold extraction from an

auriferous ore.

Materials:

Auriferous ore, ground to a fine powder

Sodium thiosulfate (Na₂S₂O₃)
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Glycine (C₂H₅NO₂)

Copper sulfate (CuSO₄) as a catalyst

Potassium permanganate (KMnO₄) as an oxidant

Sodium hydroxide (NaOH) for pH adjustment

Deionized water

Stirred tank reactor with temperature control

Filtration apparatus

AAS or ICP-OES

Procedure:

Ore Characterization: As described for cyanide leaching.

Pulp Preparation: Prepare a 15% solids slurry (100 g of ore) in the reactor.[2]

Reagent Addition: Add sodium thiosulfate to a concentration of 0.7 M, glycine to 1.75 M, and

copper sulfate to 5 mM.[2]

pH and Temperature Adjustment: Adjust the pH to 9.3 using NaOH and maintain the

temperature at 60°C.[2]

Oxidant Addition: Add potassium permanganate to a concentration of 0.004 M at the

beginning of the leach and then every 2 hours.[2]

Leaching: Agitate the slurry at 750 RPM for 6 hours.[2]

Sampling and Analysis: Collect and analyze solution samples at regular intervals to

determine gold recovery.

Glycine Leaching of Gold Mine Tailings
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Objective: To investigate gold extraction from Witwatersrand gold mine tailings using glycine

with permanganate pre-treatment.

Materials:

Witwatersrand gold mine tailings

Glycine

Potassium permanganate

Copper sulfate

Deionized water

Leaching vessel

Filtration apparatus

AAS or ICP-OES

Procedure:

Tailings Characterization: Analyze the tailings for gold content and mineralogy.

Pre-treatment: Prepare a slurry of the tailings and pre-treat with a 2 g/L potassium

permanganate solution for 24 hours.[9]

Leaching Slurry Preparation: After pre-treatment, prepare a leaching slurry with a solid-liquid

ratio of 50 g/L.[9]

Reagent Addition: Add glycine to a concentration of 1.5 M and copper ions to 2 g/L.[9]

pH Adjustment: Adjust the pH of the slurry to 12.[9]

Leaching: Conduct the leaching for 24 hours under agitation.

Analysis: Determine the final gold extraction by analyzing the pregnant leach solution.
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Chloride Leaching of Refractory Gold Concentrate
Objective: To extract gold from a refractory concentrate using a chloride-based lixiviant.

Materials:

Refractory gold concentrate

Hydrochloric acid (HCl)

Magnesium chloride (MgCl₂)

Oxidant (e.g., chlorine gas or sodium chlorate)

Leaching reactor

Filtration system

Analytical instrumentation for gold analysis

Procedure:

Concentrate Characterization: Determine the gold content and mineralogical composition of

the concentrate.

Lixiviant Preparation: Prepare a leaching solution containing hydrochloric acid (e.g., 4N) and

magnesium chloride (e.g., 250 g/L).[6]

Leaching:

Conduct a two-stage leach at atmospheric pressure.

First stage: Leach at a temperature of 70-75°C for 2 hours.[6]

Perform a liquid/solid separation.

Second stage: Leach the solids from the first stage at 90-95°C for 2 hours.[6]
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Maintain the oxidation potential (Eh) of the solution at a minimum of 900 mV, and

preferably between 1050-1150 mV, through the addition of an oxidant.[6]

Solid-Liquid Separation: After the second stage, separate the pregnant leach solution from

the solid residue.

Gold Recovery: Recover the dissolved gold from the pregnant solution using methods such

as solvent extraction or adsorption on activated carbon.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the chemical

reaction pathways for each leaching agent and the general experimental workflows.

Gold Leaching Reaction Pathways
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Cyanide Leaching

Thiosulfate Leaching

Glycine Leaching

Chloride Leaching

Au (solid) [Au(CN)₂]⁻ (soluble)+ 8CN⁻ + O₂ + 2H₂O

O₂

CN⁻

Au (solid) [Au(S₂O₃)₂]³⁻ (soluble)+ 4S₂O₃²⁻ + Cu(NH₃)₄²⁺

S₂O₃²⁻

Cu(NH₃)₄²⁺ (catalyst)

Au (solid) [Au(NH₂CH₂COO)₂]⁻ (soluble)+ Glycine + Oxidant

Glycine (NH₂CH₂COO⁻)

Oxidant (e.g., O₂, KMnO₄)

Au (solid) [AuCl₄]⁻ (soluble)+ 4Cl⁻ + Oxidant

Cl⁻

Oxidant (e.g., Cl₂, Fe³⁺)

Click to download full resolution via product page

Caption: Chemical reaction pathways for gold dissolution by different leaching agents.
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General Experimental Workflow for Gold Leaching

Ore/E-waste Preparation
(Crushing, Grinding)

Pre-treatment (Optional)
(e.g., Roasting, Oxidation)

Leaching
(Addition of Lixiviant, Agitation)

Solid-Liquid Separation
(Filtration)

Pregnant Leach Solution

Liquid

Barren Solids (Tailings)

Solid

Gold Recovery
(e.g., Adsorption, Electrowinning)

Pure Gold

Click to download full resolution via product page

Caption: A generalized experimental workflow for the hydrometallurgical extraction of gold.
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The choice of a gold leaching agent is a complex decision that requires a thorough evaluation

of efficacy, cost, environmental impact, and the specific characteristics of the source material.

While potassium cyanide has long been the industry standard, the development of less toxic

and, in some cases, more efficient alternatives like thiosulfate and glycine, offers promising

avenues for more sustainable gold extraction. The thiosulfate-glycine hybrid system, in

particular, demonstrates the potential for achieving high gold recovery in significantly shorter

leaching times compared to traditional cyanidation. Chloride leaching also presents a viable

option, especially for refractory ores. Continued research and optimization of these alternative

methods are crucial for the future of environmentally responsible gold production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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